Cas no 1261447-69-1 (2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261447-69-1
• MF: C₁₄H₈ClF₃N₂O
• MW: 312.674332618713
• CID: 4913232
• Update Time: 2025-05-25

2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8ClF3N2O/c15-13-12(10(5-7-19)6-8-20-13)9-1-3-11(4-2-9)21-14(16,17)18/h1-4,6,8H,5H2
• InChI Key： DDLMTVWCGCCOEX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CC#N)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-3-(4-(Trifluoromethoxy)Phenyl)Pyridine-4-Acetonitrile (CAS No. 1261447-69-1)

2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile, also known by its CAS number 1261447-69-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloro group, a trifluoromethoxy-substituted phenyl group, and an acetonitrile moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 2-chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of novel therapeutic agents. Its pyridine ring provides a rigid structure that can interact with biological targets, such as enzymes or receptors, through hydrogen bonding or π-π interactions. The acetonitrile group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 2-chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile has been explored in materials science for its potential use in organic electronics. The electron-withdrawing groups on the molecule can modulate its electronic properties, making it suitable for applications in organic semiconductors or light-emitting diodes (LEDs). Researchers have demonstrated that this compound exhibits favorable charge transport properties, which are essential for high-performance electronic devices.

The structural versatility of this compound has also led to its use as a building block in combinatorial chemistry libraries. By modifying the substituents on the pyridine ring or the phenyl group, chemists can generate a wide range of derivatives with diverse biological and chemical activities. This approach has been instrumental in accelerating the discovery of new drug candidates and advanced materials.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile is crucial for its safe handling and application. Studies have shown that this compound undergoes biodegradation under specific conditions, although further research is needed to fully assess its environmental fate and toxicity.

In conclusion, 2-chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261447-69-1) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.